Cas no 108278-66-6 (9H-Purine-2,6-diamine,N6-ethyl-)

• Product Name: 9H-Purine-2,6-diamine,N6-ethyl-
• CAS No: 108278-66-6
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 186774
• PubChem ID: 135699
• Update Time: 2025-04-19

9H-Purine-2,6-diamine,N6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,N6-ethyl-
• 1H-Purine-2,6-diamine,N6-ethyl- (9CI)
• 6-N-ethyl-7H-purine-2,6-diamine
• N6-Ethyl-1H-purine-2,6-diamine
• 1H-Purine-2,6-diamine, N6-ethyl-
• SCHEMBL16147021
• SCHEMBL8348019
• 108278-66-6
• DTXSID20148473

• Inchi： 1S/C7H10N6/c1-2-9-5-4-6(11-3-10-4)13-7(8)12-5/h3H,2H2,1H3,(H4,8,9,10,11,12,13)
• InChI Key： YYZGDLFBOQXLOB-UHFFFAOYSA-N
• SMILES： N(CC)C1=C2C(=NC(N)=N1)N=CN2

Computed Properties

• Exact Mass: 177.08907
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 89.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines